Cas no 95639-15-9 (3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)-)

• Product Name: 3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)-
• CAS No: 95639-15-9
• MF: C₉F₁₈O
• MW: 466.066966056824
• CID: 799648
• PubChem ID: 550521
• Update Time: 2025-04-19

3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)-
• 1,1,1,2,4,5,5,6,6,7,7,7-Dodecafluoro-2,4-bis(trifluoromethyl)-3-heptan one
• 1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)heptan-3-one
• Perfluoro 2,4-dimethylheptan-3-one
• BYBDWBSXTHRODY-UHFFFAOYSA-N
• 1,1,1,2,4,5,5,6,6,7,7,7-Dodecafluoro-2,4-bis(trifluoromethyl)-3-heptanone #
• DTXSID40338657
• 95639-15-9
• NS00110189

• Inchi： 1S/C9F18O/c10-2(6(16,17)18,4(12,13)5(14,15)9(25,26)27)1(28)3(11,7(19,20)21)8(22,23)24
• InChI Key： BYBDWBSXTHRODY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(C(F)(F)F)(C(F)(F)F)F)=O)C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 465.96600
• Monoisotopic Mass: 465.9661715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.49190